Cas no 2168451-68-9 (Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester )

Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester is a structurally unique compound featuring a rigid bicyclo[1.1.1]pentane scaffold, which enhances steric and electronic properties for applications in medicinal chemistry and drug design. The inclusion of a trifluoromethyl group improves metabolic stability and lipophilicity, while the methyl ester moiety offers synthetic versatility for further derivatization. This compound is particularly valuable as a bioisostere for aromatic or aliphatic systems, enabling the optimization of pharmacokinetic profiles in small-molecule therapeutics. Its constrained geometry also facilitates the study of conformational effects on biological activity. Suitable for research in peptidomimetics and enzyme inhibition studies.

Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester structure

2168451-68-9 structure

Product Name:Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester

CAS No:2168451-68-9

MF:C₉H₁₂F₃NO₂

MW:223.192293167114

CID:5562579

Update Time:2025-06-07

Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Methyl α-amino-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-acetate (ACI)
- Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester
- Inchi： 1S/C9H12F3NO2/c1-15-6(14)5(13)7-2-8(3-7,4-7)9(10,11)12/h5H,2-4,13H2,1H3
- InChI Key： CYFICQAEQCFIQB-UHFFFAOYSA-N
- SMILES： O=C(C(C12CC(C(F)(F)F)(C1)C2)N)OC

Bicyclo[1.1.1]pentane-1-acetic acid, α-amino-3-(trifluoromethyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-39918039-0.05g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	0.05g	$3205.0	2023-07-07
Enamine	EN300-39918039-0.1g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	0.1g	$3358.0	2023-07-07
Enamine	EN300-39918039-0.25g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	0.25g	$3511.0	2023-07-07
Enamine	EN300-39918039-0.5g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	0.5g	$3663.0	2023-07-07
Enamine	EN300-39918039-1.0g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	1.0g	$3816.0	2023-07-07
Enamine	EN300-39918039-2.5g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	2.5g	$7479.0	2023-07-07
Enamine	EN300-39918039-5.0g	methyl 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetate	2168451-68-9	5.0g	$11067.0	2023-07-07
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